Cas no 898771-94-3 (5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone
• CAS No: 898771-94-3
• MF: C₁₆H₂₄O₃S
• MW: 296.424963951111
• MDL: MFCD07699070
• CID: 869638
• PubChem ID: 24723438
• Update Time: 2025-06-27

5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]nonan-1-one
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL OCTYL KETONE
• DTXSID20641878
• 898771-94-3
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYLOCTYLKETONE
• AKOS016018710
• MFCD07699070
• 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone

• MDL： MFCD07699070
• Inchi： 1S/C16H24O3S/c1-2-3-4-5-6-7-8-13(17)14-9-10-15(20-14)16-18-11-12-19-16/h9-10,16H,2-8,11-12H2,1H3
• InChI Key： DKWWPQIWGULMLP-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1OCCO1)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 296.14500
• Monoisotopic Mass: 296.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 4.72680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone

5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone (CAS No. 898771-94-3): A Versatile Compound for Modern Applications

In the realm of organic chemistry, 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone (CAS No. 898771-94-3) stands out as a compound of significant interest due to its unique structural features and broad applicability. This compound, characterized by its thienyl and dioxolane functional groups, has garnered attention in both academic research and industrial applications. Its ketone moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The thienyl group, a five-membered heterocycle containing sulfur, is a key component in many pharmaceuticals and electronic materials. Coupled with the dioxolane ring, which is known for its stability and versatility, this compound exhibits properties that are highly sought after in the development of advanced materials and specialty chemicals. The octyl chain adds lipophilicity, broadening its utility in solvent systems and polymer chemistry.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone. Researchers are increasingly focusing on eco-friendly solvents and biodegradable materials, where this compound’s balanced polarity and stability make it a promising candidate. Additionally, its potential role in organic electronics, such as OLEDs and photovoltaic cells, aligns with the growing demand for renewable energy solutions.

From a synthetic perspective, the ketone functionality in 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone allows for diverse transformations, including reduction, nucleophilic addition, and condensation reactions. This versatility is particularly valuable in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs). The dioxolane group also serves as a protective group for carbonyl compounds, further expanding its utility in multi-step syntheses.

In the context of material science, this compound’s thienyl moiety contributes to conjugated systems, which are essential for conductive polymers and semiconductors. The integration of such materials into flexible electronics and wearable devices is a hot topic, driven by consumer demand for smart technology and IoT-enabled products. As a result, 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone is increasingly being explored for its potential in these cutting-edge applications.

Another area of interest is the compound’s role in flavor and fragrance industries. The octyl ketone structure is reminiscent of naturally occurring aromatic compounds, making it a candidate for synthetic flavors and perfumery. With the rise of clean-label products and natural alternatives, researchers are investigating how such synthetic intermediates can mimic or enhance natural aromas while meeting regulatory standards.

In summary, 5-(1,3-Dioxolan-2-yl)-2-thienyl octyl ketone (CAS No. 898771-94-3) is a multifaceted compound with applications spanning pharmaceuticals, electronics, materials science, and flavor chemistry. Its unique combination of functional groups and reactivity profiles positions it as a valuable asset in both research and industrial settings. As the scientific community continues to explore sustainable and innovative solutions, this compound is likely to play an increasingly prominent role in the development of next-generation technologies and products.